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Compound of Interest

Compound Name: tert-Butyl octaneperoxoate

Cat. No.: B077908 Get Quote

In-Depth Technical Guide: Tert-Butyl
Octaneperoxoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl octaneperoxoate, also known as tert-butyl peroxy-2-ethylhexanoate, is an organic

peroxide belonging to the perester class of compounds. It is widely utilized as a radical initiator

in polymerization processes, particularly for monomers such as ethylene, styrene, and

acrylates. Its controlled thermal decomposition to generate free radicals makes it a critical

component in the synthesis of various polymers and in the curing of unsaturated polyester

resins. This guide provides a comprehensive overview of its chemical structure,

physicochemical properties, synthesis, and decomposition pathway.

Chemical Structure and Identification
Tert-butyl octaneperoxoate is characterized by a tert-butyl group linked to an

octaneperoxoate group through a peroxide linkage (-O-O-).

IUPAC Name: tert-butyl octaneperoxoate[1]

Synonyms: tert-Butyl peroctoate, tert-Butyl peroxy-2-ethylhexanoate, Trigonox 21S[2][3]
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CAS Number: 3006-82-4[2]

Molecular Formula: C₁₂H₂₄O₃[4]

Molecular Weight: 216.3 g/mol [2][5]

SMILES: CCCCCCCC(=O)OOC(C)(C)C[1]

InChI Key: BWSZXUOMATYHHI-UHFFFAOYSA-N[1]

Physicochemical and Quantitative Data
The following table summarizes the key quantitative data for tert-butyl octaneperoxoate,

primarily sourced from technical data for its synonym, tert-butyl peroxy-2-ethylhexanoate.

Property Value Reference

Appearance Clear Liquid [5]

Density at 20°C 0.900 g/cm³ [5]

Viscosity at 20°C 4.3 mPa.s [5]

Active Oxygen Content
7.40% (theoretical), ≥ 7.17%

(specification)
[2][5]

Self-Accelerating

Decomposition Temperature

(SADT)

35°C [5]

Half-life in Chlorobenzene 10 hours at 72°C [5]

1 hour at 91°C [5]

0.1 hours at 113°C [5]

Recommended Storage

Temperature
Max: 10°C, Min: -30°C [5]

Experimental Protocols
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Synthesis of tert-Butyl Octaneperoxoate
The synthesis of tert-butyl octaneperoxoate typically involves the acylation of tert-butyl

hydroperoxide with octanoyl chloride in the presence of a base to neutralize the hydrogen

chloride byproduct. The following is a representative experimental protocol adapted from the

general synthesis of peresters.

Materials:

Octanoyl chloride

tert-Butyl hydroperoxide (70% aqueous solution)

Sodium hydroxide (20% aqueous solution)

Toluene (or other suitable organic solvent)

Magnesium sulfate (anhydrous)

Ice bath

Separatory funnel

Round-bottom flask with a magnetic stirrer

Procedure:

A solution of tert-butyl hydroperoxide in toluene is prepared in a round-bottom flask equipped

with a magnetic stirrer and cooled to 5-10°C in an ice bath.

A 20% aqueous solution of sodium hydroxide is added dropwise to the tert-butyl

hydroperoxide solution while maintaining the temperature below 15°C.

Octanoyl chloride is then added dropwise to the reaction mixture, ensuring the temperature

does not exceed 20°C. The addition is regulated to control the exothermic reaction.

After the addition is complete, the reaction mixture is stirred for an additional 2-3 hours at

room temperature to ensure the reaction goes to completion.
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The reaction mixture is transferred to a separatory funnel, and the organic layer is separated

from the aqueous layer.

The organic layer is washed sequentially with a dilute solution of sodium bicarbonate to

remove any unreacted acid chloride, followed by washing with brine.

The organic layer is then dried over anhydrous magnesium sulfate.

The drying agent is removed by filtration, and the solvent (toluene) is removed under

reduced pressure to yield the crude tert-butyl octaneperoxoate.

Further purification can be achieved by vacuum distillation if necessary, although for many

applications as a polymerization initiator, the crude product is used directly after solvent

removal.

Decomposition Pathway
The primary utility of tert-butyl octaneperoxoate lies in its thermal decomposition to generate

free radicals. This process is initiated by the homolytic cleavage of the weak oxygen-oxygen

bond.

The major decomposition products identified are carbon dioxide, tert-butanol, heptane, and 3-

tert-butoxyheptane.[2][6] The formation of these products can be rationalized through the

following reaction pathway:

Initiation: The peroxide bond undergoes homolytic cleavage to form a tert-butoxyl radical and

an octanoyloxyl radical.

Propagation/Rearrangement:

The octanoyloxyl radical is unstable and rapidly undergoes decarboxylation to form a

heptyl radical and carbon dioxide.

The tert-butoxyl radical can abstract a hydrogen atom from a suitable donor to form tert-

butanol.

Alternatively, the tert-butoxyl radical can undergo β-scission to form acetone and a methyl

radical.
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Termination/Combination: The various radical species can combine to form stable products.

For example, a heptyl radical can combine with a tert-butoxyl radical to form 3-tert-

butoxyheptane, or it can abstract a hydrogen atom to form heptane.

The following diagram illustrates the thermal decomposition pathway of tert-butyl
octaneperoxoate.
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Thermal decomposition of tert-butyl octaneperoxoate.

Safety and Handling
Organic peroxides are thermally unstable and can undergo self-accelerating decomposition.[6]

Tert-butyl octaneperoxoate should be stored in a cool, well-ventilated area away from

sources of heat, sparks, or ignition.[3] It is crucial to avoid contact with reducing agents, acids,

alkalis, and heavy metal compounds, as these can catalyze its decomposition.[3] Always refer
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to the Safety Data Sheet (SDS) for detailed information on safe handling, storage, and

emergency procedures.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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